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Compound of Interest

Compound Name: N-Tosyl-3-pyrrolecarboxylic Acid

Cat. No.: B025278

L  Get Quote

For Immediate Reference: N-Tosyl-3-pyrrolecarboxylic Acid Disposal Overview

This guide provides essential safety and logistical information for the proper disposal of N-
Tosyl-3-pyrrolecarboxylic acid (CAS No. 106058-86-0), a compound used in various
research and development applications. Adherence to these procedures is critical to ensure
personnel safety and environmental compliance. The primary disposal route for this chemical is
through an approved hazardous waste disposal facility.

Key Safety and Handling Information

Before handling N-Tosyl-3-pyrrolecarboxylic acid, it is crucial to be familiar with its hazard
profile. This substance should be handled in accordance with standard laboratory safety
practices.

Property Value

Molecular Formula C12H11NO4S
Molecular Weight 265.29 g/mol
Appearance White crystalline solid
Melting Point 202-206 °C

Primary Hazards

Refer to the specific Safety Data Sheet (SDS)

Personal Protective Equipment (PPE)

Safety glasses, gloves, lab coat
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Note: Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for

the most accurate and detailed information.

Experimental Protocol: Waste Segregation and
Collection

Proper segregation of chemical waste is the first and most critical step in the disposal process.

This ensures safe handling and efficient processing by waste management professionals.

Materials:

N-Tosyl-3-pyrrolecarboxylic acid waste (solid or in solution)
Designated, labeled, and compatible hazardous waste container
Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Fume hood

Procedure:

Container Selection: Choose a waste container that is compatible with N-Tosyl-3-
pyrrolecarboxylic acid. A high-density polyethylene (HDPE) container is generally suitable
for solid waste. If the waste is in a solvent, the container must be compatible with that
solvent.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"N-Tosyl-3-pyrrolecarboxylic acid," the CAS number (106058-86-0), and the approximate
quantity. Also, indicate any solvents present in the waste.

Waste Collection (Solid):

o If handling the solid form, conduct all transfers within a fume hood to avoid inhalation of
any dust particles.

o Carefully transfer the solid waste into the designated hazardous waste container using a
clean scoop or spatula.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b025278?utm_src=pdf-body
https://www.benchchem.com/product/b025278?utm_src=pdf-body
https://www.benchchem.com/product/b025278?utm_src=pdf-body
https://www.benchchem.com/product/b025278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Avoid creating dust.[1]

o Waste Collection (in Solution):

o If the waste is dissolved in a solvent, pour the solution carefully into the designated liquid
hazardous waste container inside a fume hood.

o Ensure that the solvent is compatible with other wastes already in the container. Do not
mix incompatible waste streams.

o Container Sealing and Storage:
o Securely close the waste container to prevent any leaks or spills.

o Store the sealed container in a designated, well-ventilated, and secondary containment
area away from incompatible materials.[2][3]

o Do not let the product enter drains.[1]

Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of N-Tosyl-3-
pyrrolecarboxylic acid from the laboratory to the final disposal facility.
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Laboratory Procedures
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Caption: Disposal workflow for N-Tosyl-3-pyrrolecarboxylic Acid.
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Decontamination and Spill Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Spill Cleanup Protocol:

o Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.
Ensure adequate ventilation.[1]

o Personal Protection: Wear appropriate PPE, including a respirator if dust or vapors are
generated.

o Containment: For solid spills, carefully sweep up the material to avoid creating dust and
place it in a labeled, sealed container for disposal.[1] For liquid spills, absorb the material
with an inert absorbent (e.g., vermiculite, dry sand) and place it in a sealed container for
disposal.

» Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., water, if
compatible), and collect the cleaning materials as hazardous waste.

e Reporting: Report the spill to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) department.

Regulatory Compliance

All disposal activities must comply with local, state, and federal regulations regarding
hazardous waste management. It is the responsibility of the waste generator (the laboratory) to
ensure that waste is properly characterized, labeled, and handled. The ultimate disposal of N-
Tosyl-3-pyrrolecarboxylic acid should be carried out by a licensed and approved waste
disposal plant.[2][3] This typically involves high-temperature incineration to ensure complete
destruction of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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